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Absolute Configuration and Chemical Identity

The table below summarizes the key identifiers and stereochemical assignment for alpha-calacorene.

Property Description

IUPAC Name (1S)-4,7-dimethyl-1-(propan-2-yl)-1,2-dihydronaphthalene [1] [2]

CAS Registry Number 21391-99-1 [3] [4] [2]

Molecular Formula C₁₅H₂₀ [4] [1] [2]

Molecular Weight 200.32 g/mol [1]

Defined Stereocenter 1 (of 1) [1]

Absolute
Configuration

(1S) [3] [1] [2]

Other Names (+)-α-Calacorene; (S)-1-isopropyl-4,7-dimethyl-1,2-dihydronaphthalene [3]

[4]
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This (1S) configuration means the molecule is chiral, and its naturally occurring form is the (S)-enantiomer,

often reported as (+)-alpha-calacorene [1]. The opposite (1R) enantiomer also exists [1].

Experimental Determination of Stereochemistry

The absolute configuration of terpenes like alpha-calacorene is typically determined using advanced

analytical techniques. For a closely related compound, ( )−-3-hydroxy-α-calacorene, the absolute

configuration was established as (8R) via X-ray crystallographic analysis [5]. This method provides

definitive proof of the spatial arrangement of atoms in a crystal.

Other key methodologies for determining stereochemistry include:

Chromatography on a Chiral Stationary Phase: High-Performance Liquid Chromatography (HPLC)
on a chiral column can separate enantiomers and determine their relative configuration, as

demonstrated for 3-hydroxy-α-calacorene from different plant sources [5].
Spectroscopic Techniques: Nuclear Magnetic Resonance (NMR) spectroscopy and mass

spectrometry are routinely used for structural elucidation and profiling of compounds, including their
stereochemistry [6].

Experimental Workflow for Stereochemical Analysis

The following diagram outlines a general workflow for determining the absolute configuration of a

compound like alpha-calacorene, integrating the techniques discussed.
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This workflow shows how multiple techniques are combined for conclusive stereochemical analysis. While

chiral HPLC separates enantiomers for relative comparison, X-ray crystallography provides the most

definitive proof of absolute configuration [5].
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Key Considerations for Researchers

Stereochemistry and Bioactivity: The specific (S) or (R) configuration can significantly influence a
compound's biological activity and interaction with chiral biological targets [1]. Always specify the

enantiomer used in research.
Analytical Standards: For analytical purposes such as method development and validation, high-

purity alpha-calacorene reference standards with defined stereochemistry are available [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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